Cas no 1343058-10-5 (5-Prop-2-ynyloxypyrazine-2-carboxylic acid)

• Product Name: 5-Prop-2-ynyloxypyrazine-2-carboxylic acid
• CAS No: 1343058-10-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 2118698
• Update Time: 2023-08-04

5-Prop-2-ynyloxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-ynyloxy)pyrazine-2-carboxylic acid
• 5-Prop-2-ynyloxypyrazine-2-carboxylic acid
• 5-(prop-2-yn-1-yloxy)pyrazine-2-carboxylic acid
• WAGLCMDRPAZHSJ-UHFFFAOYSA-N
• 5-Prop-2-ynyloxy-pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 5-(2-propyn-1-yloxy)-

• Inchi： 1S/C8H6N2O3/c1-2-3-13-7-5-9-6(4-10-7)8(11)12/h1,4-5H,3H2,(H,11,12)
• InChI Key： WAGLCMDRPAZHSJ-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=NC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Topological Polar Surface Area: 72.3